Cas no 37466-88-9 (ethyl 2,3-diaminobenzoate)

• Product Name: ethyl 2,3-diaminobenzoate
• CAS No: 37466-88-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD14698208
• CID: 1483661
• PubChem ID: 11171330
• Update Time: 2025-04-21

ethyl 2,3-diaminobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3-diamino-, ethyl ester
• ethyl 2,3-diaminobenzoate
• SCHEMBL2925689
• DTXSID90457549
• 2,3-DIAMINOBENZOIC ACID ETHYL ESTER
• SBNFMGRCKKFSLR-UHFFFAOYSA-N
• AKOS017515020
• 37466-88-9
• DB-108738
• Ethyl2,3-diaminobenzoate
• EN300-119104
• Z1255429315
• 3-ethoxycarbonyl-1,2-phenylenediamine

• MDL： MFCD14698208
• Inchi： 1S/C9H12N2O2/c1-2-13-9(12)6-4-3-5-7(10)8(6)11/h3-5H,2,10-11H2,1H3
• InChI Key： SBNFMGRCKKFSLR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C=1N)N)=O

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 78.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters